Cas no 689266-92-0 (N-benzyl-2-{2-(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino-1,3-thiazol-4-yl}acetamide)

• Product Name: N-benzyl-2-{2-(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino-1,3-thiazol-4-yl}acetamide
• CAS No: 689266-92-0
• MF: C₂₀H₂₅N₅OS₂
• MW: 415.575401067734
• CID: 6065475
• PubChem ID: 78342901
• Update Time: 2025-05-21

N-benzyl-2-{2-(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino-1,3-thiazol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-{2-(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino-1,3-thiazol-4-yl}acetamide
• N-benzyl-2-{2-[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]-1,3-thiazol-4-yl}acetamide
• N-benzyl-2-[2-[(2-sulfanylidene-3,4,4a,5,6,7,8,8a-octahydro-1H-quinazolin-4-yl)amino]-1,3-thiazol-4-yl]acetamide
• 689266-92-0

• Inchi： 1S/C20H25N5OS2/c26-17(21-11-13-6-2-1-3-7-13)10-14-12-28-20(22-14)25-18-15-8-4-5-9-16(15)23-19(27)24-18/h1-3,6-7,12,15-16,18H,4-5,8-11H2,(H,21,26)(H,22,25)(H2,23,24,27)
• InChI Key： IMQAWEKAATXHDP-UHFFFAOYSA-N
• SMILES： S=C1NC(C2CCCCC2N1)NC1=NC(CC(NCC2C=CC=CC=2)=O)=CS1

Computed Properties

• Exact Mass: 415.15005279g/mol
• Monoisotopic Mass: 415.15005279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 138Ų

Additional information on N-benzyl-2-{2-(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino-1,3-thiazol-4-yl}acetamide

N-Benzyl-2-{2-(2-Sulfanylidene-1,2-Dihydroquinazolin-4-Yl)Amino-1,3-Thiazol-4-Yl}Acetamide: A Comprehensive Overview

N-Benzyl-2-{2-(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino-1,3-thiazol-4-yl}acetamide, also known by its CAS number 689266-92-0, is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its intricate molecular structure, which includes a benzyl group, a thiazole ring, and a dihydroquinazoline moiety. The presence of these functional groups makes it a versatile molecule with unique chemical and biological properties.

The synthesis of this compound involves a series of multi-step reactions that require precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving both yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the dihydroquinazoline core. This approach not only enhances the efficiency of the reaction but also reduces the environmental footprint by minimizing solvent usage and reaction time.

The structural complexity of N-Benzyl-2-{2-(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino-1,3-thiazol-4-yl}acetamide endows it with unique electronic properties. These properties have been extensively studied using computational chemistry methods such as density functional theory (DFT). Recent studies have revealed that the molecule exhibits significant π-conjugation effects due to the extended aromatic system formed by the thiazole and dihydroquinazoline rings. This conjugation not only influences the molecule's stability but also plays a crucial role in its interaction with biological targets.

In terms of biological activity, this compound has shown promising results in preliminary assays. For example, it has demonstrated moderate inhibitory activity against certain kinases, making it a potential candidate for drug development in oncology. Furthermore, its ability to act as a scaffold for further functionalization opens up avenues for designing more potent analogs with improved pharmacokinetic profiles. Recent research has focused on modifying the benzyl group to enhance solubility and bioavailability without compromising its biological activity.

The application of CAS No 689266-92-0 extends beyond pharmacology. Its unique structure makes it an attractive candidate for materials science applications. For instance, it has been explored as a potential building block for constructing advanced materials such as coordination polymers and metal organic frameworks (MOFs). The sulfur-containing groups in its structure provide coordination sites that can interact with metal ions, leading to the formation of highly ordered structures with potential applications in gas storage and catalysis.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have employed advanced analytical techniques such as high-resolution mass spectrometry to identify key intermediates formed during its degradation under various environmental conditions. These findings highlight the importance of proper waste management practices to minimize any adverse effects on ecosystems.

In conclusion, N-Benzyl-2-{2-(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino-1,3-thiazol-4-yil}acetamide (CAS No 689266–9–0) is a multifaceted compound with diverse applications across chemistry and biology. Its intricate structure provides a platform for exploring novel synthetic strategies and functional materials while offering potential therapeutic benefits. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.